N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C17H16N2O3S2/c1-3-11-7-6-9-13-15(11)18-17(23-13)19-16(20)12-8-4-5-10-14(12)24(2,21)22/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key: JYOGHKBEQMZJSB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=CC=C3S(=O)(=O)C
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol

Description

N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, also known as BAY 43-9006 or Sorafenib, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. Sorafenib was first developed as a drug for the treatment of renal cell carcinoma and hepatocellular carcinoma, but its mechanism of action has been found to have broader implications in cancer treatment and other diseases.

Scientific Research Applications

• Cardiac Electrophysiological Activity N-substituted benzamides, closely related to N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, have been studied for their cardiac electrophysiological activity. Some of these compounds exhibited potency in in vitro Purkinje fiber assays, comparable to known class III antiarrhythmic agents, indicating potential applications in treating cardiac arrhythmias (Morgan et al., 1990).

• Anticancer Evaluation Derivatives of N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide have been synthesized and evaluated for their anticancer activity. These compounds showed moderate to excellent activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers, suggesting their potential in cancer treatment (Ravinaik et al., 2021).

• Antimalarial and Antiviral Potential N-(phenylsulfonyl)acetamide derivatives, which are structurally similar to N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, have been investigated for their antimalarial activity. These compounds also showed potential against COVID-19 in molecular docking studies, highlighting their relevance in antiviral research (Fahim & Ismael, 2021).

• Stearoyl-CoA Desaturase-1 Inhibition Some benzamide derivatives, closely related to the given compound, have been identified as potent inhibitors of stearoyl-CoA desaturase-1 (SCD-1), an enzyme involved in lipid metabolism. This suggests potential therapeutic applications in metabolic disorders (Uto et al., 2009).

• Antimicrobial and Antifungal Activities N-(thiazol-2-yl)benzamide derivatives have been synthesized and shown to possess significant antimicrobial and antifungal properties. This includes effectiveness against Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans, suggesting applications in infection control (Sych et al., 2019).